Cas no 756785-89-4 (4-Morpholinepropanenitrile,2,5-dimethyl-, (2R,5R)-rel-)

4-Morpholinepropanenitrile,2,5-dimethyl-, (2R,5R)-rel- structure
756785-89-4 structure
Product Name:4-Morpholinepropanenitrile,2,5-dimethyl-, (2R,5R)-rel-
CAS No:756785-89-4
MF:C9H16N2O
MW:168.236142158508
CID:549152
Update Time:2024-03-05

4-Morpholinepropanenitrile,2,5-dimethyl-, (2R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholinepropanenitrile,2,5-dimethyl-, (2R,5R)-rel-
    • 4-Morpholinepropanenitrile,2,5-dimethyl-, cis- (9CI)
    • 3-[(2S,5S)-2,5-dimethylmorpholin-4-yl]propanenitrile
    • 4-Morpholinepropanenitrile,2,5-dimethyl-,cis-(9CI)
    • 4-Morpholinepropanenitrile, 2,5-dimethyl-, (2R,5R)-rel-
    • Inchi: 1S/C9H16N2O/c1-8-7-12-9(2)6-11(8)5-3-4-10/h8-9H,3,5-7H2,1-2H3/t8-,9-/m1/s1
    • InChI Key: KYDHKDVUEMTDMA-RKDXNWHRSA-N
    • SMILES: N1(CCC#N)[C@H](C)CO[C@H](C)C1

Computed Properties

  • Exact Mass: 168.126
  • Monoisotopic Mass: 168.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3A^2
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